molecular formula C23H42N2O2 B12837907 2,2-Bis(4-isopropyl-5-methylhex-3-en-1-yl)malonaldehyde dioxime

2,2-Bis(4-isopropyl-5-methylhex-3-en-1-yl)malonaldehyde dioxime

Cat. No.: B12837907
M. Wt: 378.6 g/mol
InChI Key: DDMMCMOIKFDZIU-FEZYOMQXSA-N
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Description

2,2-Bis(4-isopropyl-5-methylhex-3-en-1-yl)malonaldehyde dioxime is a complex organic compound known for its unique chemical structure and properties This compound is characterized by the presence of two isopropyl and methyl-substituted hexenyl groups attached to a malonaldehyde dioxime core

Properties

Molecular Formula

C23H42N2O2

Molecular Weight

378.6 g/mol

IUPAC Name

(NE)-N-[2-[(E)-hydroxyiminomethyl]-7-methyl-2-(5-methyl-4-propan-2-ylhex-3-enyl)-6-propan-2-yloct-5-enylidene]hydroxylamine

InChI

InChI=1S/C23H42N2O2/c1-17(2)21(18(3)4)11-9-13-23(15-24-26,16-25-27)14-10-12-22(19(5)6)20(7)8/h11-12,15-20,26-27H,9-10,13-14H2,1-8H3/b24-15+,25-16+

InChI Key

DDMMCMOIKFDZIU-FEZYOMQXSA-N

Isomeric SMILES

CC(C(=CCCC(/C=N/O)(/C=N/O)CCC=C(C(C)C)C(C)C)C(C)C)C

Canonical SMILES

CC(C)C(=CCCC(CCC=C(C(C)C)C(C)C)(C=NO)C=NO)C(C)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Bis(4-isopropyl-5-methylhex-3-en-1-yl)malonaldehyde dioxime typically involves multi-step organic reactions. One common synthetic route starts with the preparation of the hexenyl intermediates, which are then coupled with malonaldehyde dioxime under controlled conditions. The reaction conditions often include the use of specific catalysts, solvents, and temperature control to ensure high yield and purity of the final product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as the desired production volume, cost efficiency, and environmental considerations. Industrial production often requires optimization of reaction parameters and purification techniques to achieve the desired quality and consistency .

Chemical Reactions Analysis

Types of Reactions

2,2-Bis(4-isopropyl-5-methylhex-3-en-1-yl)malonaldehyde dioxime can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature, pressure, and solvent choice, play a crucial role in determining the reaction outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reaction type and conditions. For example, oxidation may yield oxides, while reduction can produce alcohols or other reduced derivatives. Substitution reactions can result in the formation of new compounds with different functional groups .

Scientific Research Applications

2,2-Bis(4-isopropyl-5-methylhex-3-en-1-yl)malonaldehyde dioxime has a wide range of scientific research applications:

Mechanism of Action

The mechanism of action of 2,2-Bis(4-isopropyl-5-methylhex-3-en-1-yl)malonaldehyde dioxime involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and influencing various biochemical processes. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

    2-Isopropyl-5-methylhex-2-enal: A related compound with a similar hexenyl structure but different functional groups.

    Bicyclo[4.4.0]dec-1-ene, 2-isopropyl-5-methyl-9-methylene-: Another compound with structural similarities but distinct chemical properties.

Uniqueness

2,2-Bis(4-isopropyl-5-methylhex-3-en-1-yl)malonaldehyde dioxime stands out due to its unique combination of functional groups and structural features. This uniqueness contributes to its diverse range of applications and potential for further research and development.

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